Cas no 81960-53-4 (2H-Pyran-2-one, 3-bromo-6-(bromomethyl)-4-methoxy-)
81960-53-4 structure
Product Name:2H-Pyran-2-one, 3-bromo-6-(bromomethyl)-4-methoxy-
CAS No:81960-53-4
MF:C7H6Br2O3
MW:297.928740978241
CID:1804798
PubChem ID:12934985
Update Time:2025-04-21
2H-Pyran-2-one, 3-bromo-6-(bromomethyl)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 3-bromo-6-(bromomethyl)-4-methoxy-
- 3-bromo-6-(bromomethyl)-4-methoxypyran-2-one
- 81960-53-4
- 3-Bromo-6-(bromomethyl)-4-methoxy-2H-pyran-2-one
- DTXSID60513368
-
- Inchi: 1S/C7H6Br2O3/c1-11-5-2-4(3-8)12-7(10)6(5)9/h2H,3H2,1H3
- InChI Key: PAIDJOOJGIGMGJ-UHFFFAOYSA-N
- SMILES: BrC1C(=O)OC(CBr)=CC=1OC
Computed Properties
- Exact Mass: 297.86632g/mol
- Monoisotopic Mass: 295.86837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5Ų
2H-Pyran-2-one, 3-bromo-6-(bromomethyl)-4-methoxy- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
81960-53-4 (2H-Pyran-2-one, 3-bromo-6-(bromomethyl)-4-methoxy-) Related Products
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